4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine

• Molecular Formula: C18H27BrN2O
• Molecular Weight: 367.3 g/mol
• IUPAC Name: 4-[1-[(2-bromophenyl)methyl]piperidin-4-yl]-2,6-dimethylmorpholine
• InChI: InChI=1S/C18H27BrN2O/c1-14-11-21(12-15(2)22-14)17-7-9-20(10-8-17)13-16-5-3-4-6-18(16)19/h3-6,14-15,17H,7-13H2,1-2H3
• InChI Key: AQDBYXKBXZXASE-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)C2CCN(CC2)CC3=CC=CC=C3Br

Description

4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine, also known as BRL-15572, is a chemical compound that belongs to the family of morpholine derivatives. It has been extensively studied for its potential therapeutic applications in various diseases, including anxiety, depression, and addiction.

Mechanism of Action

4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward, motivation, and addiction. It also has moderate affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of anxiety and depression. By blocking these receptors, 4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine may modulate the activity of the mesolimbic dopamine system, which is implicated in addiction and reward-related behaviors.
Biochemical and Physiological Effects:
4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine has been shown to decrease cocaine self-administration in rats and to reduce the reinstatement of cocaine-seeking behavior. It has also been shown to reduce anxiety-like behavior and to increase social interaction in mice. 4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine has been found to increase the release of dopamine in the prefrontal cortex and to decrease the release of dopamine in the nucleus accumbens, which suggests that it may modulate the activity of the mesolimbic dopamine system.

Advantages and Limitations for Lab Experiments

One advantage of 4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine is its selectivity for the dopamine D3 receptor, which allows for more specific targeting of this receptor compared to other dopamine receptor antagonists. However, one limitation of 4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

Future research on 4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine could focus on its potential therapeutic applications in various diseases, including addiction, anxiety, and depression. Studies could also investigate the effects of 4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine on other neurotransmitter systems, such as the glutamatergic and GABAergic systems. Additionally, research could explore the potential use of 4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine in combination with other drugs or therapies for enhanced therapeutic effects.

Synthesis Methods

4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine can be synthesized using a multi-step process that involves the reaction of 2-bromobenzyl chloride with piperidine, followed by the reaction of the resulting product with 2,6-dimethylmorpholine. The final product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anxiolytic, antidepressant, and anti-addictive properties in animal models. 4-[1-(2-Bromobenzyl)-4-piperidinyl]-2,6-dimethylmorpholine has also been studied for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and schizophrenia.